Cas no 928025-58-5 (tert-butyl (3S)-3-propylpiperazine-1-carboxylate)

Tert-butyl (3S)-3-propylpiperazine-1-carboxylate is a chiral piperazine derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a propyl substituent at the 3-position. The (S)-configuration at the 3-carbon ensures stereochemical precision, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS disorders or enzyme inhibition. Its well-defined structure and functional group compatibility support efficient downstream modifications, offering synthetic flexibility in drug discovery and process optimization.

tert-butyl (3S)-3-propylpiperazine-1-carboxylate structure

928025-58-5 structure

Product Name:tert-butyl (3S)-3-propylpiperazine-1-carboxylate

CAS No:928025-58-5

MF:C₁₂H₂₄N₂O₂

MW:228.331163406372

MDL:MFCD11101276

CID:803217

PubChem ID:24820544

Update Time:2025-05-27

tert-butyl (3S)-3-propylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 3-propylpiperazine-1-carboxylate
- (S)-1-Boc-3-propyl-piperazine
- 1-Piperazinecarboxylic acid, 3-propyl-, 1,1-dimethylethyl ester, (3S)-
- (S)-1-BOC-3-PROPYLPIPERAZINE
- tert-Butyl (3S)-3-propylpiperazine-1-carboxylate
- FCH3575254
- SB12571
- AX8042199
- A26016
- tert-butyl (S)-3-propylpiperazine-1-carboxylate
- 1-Piperazinecarboxylicacid, 3-propyl-, 1,1-dimethylethyl ester, (3S)-
- W17550
- (S)-tert-butyl3-propylpiperazine-1-carboxylate
- CS-0001881
- MFCD07772106
- SCHEMBL10219106
- AKOS005258592
- AC-9623
- 1-Piperazinecarboxylicacid,3-propyl-,1,1-dimethylethyl ester,(3S)-
- DS-11246
- DTXSID40647559
- 928025-58-5
- tert-butyl (3S)-3-propylpiperazine-1-carboxylate
- MDL： MFCD11101276
- Inchi： 1S/C12H24N2O2/c1-5-6-10-9-14(8-7-13-10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m0/s1
- InChI Key： UTQYTJHYWCCQIJ-JTQLQIEISA-N
- SMILES： O(C(C)(C)C)C(N1CCN[C@@H](CCC)C1)=O

Computed Properties

Exact Mass: 228.184
Monoisotopic Mass: 228.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.8

Experimental Properties

Density: 0.972
Boiling Point: 303.9°C at 760 mmHg
Flash Point: 137.6°C
Refractive Index: 1.458
PSA: 41.57000
LogP: 2.26210

tert-butyl (3S)-3-propylpiperazine-1-carboxylate Security Information

Hazard Statement： H315-H319-H335
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

tert-butyl (3S)-3-propylpiperazine-1-carboxylate Pricemore >>

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